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Compound of Interest

Compound Name: 2-Amino-3-nitropyridine

Cat. No.: B1266227 Get Quote

For Researchers, Scientists, and Agrochemical Development Professionals

These application notes provide a comprehensive overview of the utility of 2-amino-3-
nitropyridine as a pivotal intermediate in the synthesis of novel agrochemicals. The following

sections detail its application in the development of potent herbicides, including a key synthetic

intermediate and subsequent derivatives, complete with experimental protocols, quantitative

biological activity data, and workflow visualizations.

Introduction: The Role of 2-Amino-3-nitropyridine in
Agrochemical Discovery
2-Amino-3-nitropyridine is a versatile heterocyclic building block in the development of a wide

range of biologically active molecules.[1][2][3][4][5] In the agrochemical industry, it serves as a

crucial starting material for the synthesis of herbicides, fungicides, and insecticides.[1][4] Its

unique substitution pattern, featuring both an amino and a nitro group on the pyridine ring,

provides multiple reactive sites for the elaboration into more complex structures with desirable

agrochemical properties. This document focuses on its application in the synthesis of a novel

class of herbicides.

Application: Synthesis of Herbicidal Pyridine
Derivatives
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2-Amino-3-nitropyridine is a key precursor for the synthesis of 2-(3-amino-6-

(trifluoromethyl)pyridin-2-yl)acetonitrile, a valuable intermediate for a new class of herbicidal

compounds. This intermediate can be further derivatized to produce compounds with significant

pre- and post-emergence herbicidal activity against a variety of common weeds.

Key Intermediate Synthesis: 2-(3-amino-6-
(trifluoromethyl)pyridin-2-yl)acetonitrile
The synthesis of this key intermediate involves a multi-step process starting from a related

pyridine derivative. The general workflow for the synthesis of the intermediate and its

subsequent conversion to active herbicidal compounds is outlined below.
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Intermediate Synthesis

Final Product Synthesis

Starting Pyridine Derivative

Introduction of Acetonitrile Group

Reduction of Nitro Group

2-(3-amino-6-(trifluoromethyl)pyridin-2-yl)acetonitrile

Reaction with Acylating or Sulfonylating Agents

Herbicidal Pyridine Derivatives
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Proposed Herbicide Mode of Action

Herbicidal Pyridine Derivative

Target Enzyme/Protein in Plant

Binds to and inhibits

Essential Metabolic Pathway
(e.g., Amino Acid Synthesis, Photosynthesis)

Is a key component of

Inhibition of Plant Growth and Development

Is essential for

Plant Death

Leads to
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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